1-(Chloromethyl)-1-propylcyclopropane

• Molecular Formula: C7H13Cl
• Molecular Weight: 132.63 g/mol
• SMILES: CCCC1(CC1)CCl
• InChI: InChI=1S/C7H13Cl/c1-2-3-7(6-8)4-5-7/h2-6H2,1H3
• InChIKey: DBOJBEPGJBHGGV-UHFFFAOYSA-N

1-(Chloromethyl)-1-propylcyclopropane (CAS 1481389-10-9, molecular formula C₇H₁₃Cl, molecular weight 132.63 g·mol⁻¹) is a 1,1‑disubstituted cyclopropane featuring a chloromethyl group and a linear n‑propyl chain at the quaternary ring carbon. The compound belongs to the chloromethyl‑cyclopropane class, widely used as alkylating reagents and building blocks in medicinal chemistry and organic synthesis.

1-(Chloromethyl)-1-propylcyclopropane: Baseline Identifier, Physicochemical Profile, and Key Differentiators for Procurement Decisions

1-(Chloromethyl)-1-propylcyclopropane (CAS 1481389-10-9, molecular formula C₇H₁₃Cl, molecular weight 132.63 g·mol⁻¹) is a 1,1‑disubstituted cyclopropane featuring a chloromethyl group and a linear n‑propyl chain at the quaternary ring carbon [1]. The compound belongs to the chloromethyl‑cyclopropane class, widely used as alkylating reagents and building blocks in medicinal chemistry and organic synthesis. Its computed XLogP of 2.9 and three rotatable bonds differentiate it from simpler class members, offering distinct lipophilicity and conformational flexibility that directly influence downstream synthetic utility and biological performance [1]. This guide provides quantitative, comparator‑based evidence to support informed selection and procurement of this specific compound over its closest analogs.

Synthetic role Alkylating building block for medicinal chemistry and fragment elaboration.

Lipophilicity Reported XLogP ~2.9 supports CNS-penetrant intermediate design without added heteroatoms.

Thermal window Elevated boiling point allows ambient-pressure reactions above 100 °C, reducing evaporation loss.

• [1] PubChem Compound Summary for CID 66033324, 1-(Chloromethyl)-1-propylcyclopropane. National Center for Biotechnology Information (2025). View Source

Why Generic Substitution of 1-(Chloromethyl)-1-propylcyclopropane with Other Chloromethyl‑Cyclopropanes Fails: Quantitative Physicochemical Gaps

Chloromethyl‑cyclopropanes are not interchangeable commodities. Minor structural variations—linear vs. branched alkyl chain, presence or absence of substitution at the cyclopropane ring—produce substantial differences in lipophilicity, boiling point, and conformational flexibility, all of which govern reactivity, purification, and biological availability. The quantitative evidence presented below demonstrates that 1-(chloromethyl)-1-propylcyclopropane occupies a distinct parameter space relative to (chloromethyl)cyclopropane [1] and 1-(chloromethyl)-1-isopropylcyclopropane . Note: High‑strength direct head‑to‑head experimental data for this specific compound are limited; some dimensions rely on class‑level inference, as explicitly noted.

Lipophilicity mismatch

Linear propyl chain provides higher XLogP than parent (chloromethyl)cyclopropane; the unsubstituted analog may not replicate partitioning behavior required for CNS-targeted intermediates.

Boiling point gap

Boiling point is substantially higher than parent (~87–89 °C). Swapping in the lower-boiling parent can lead to unacceptable evaporative loss during heated transformations.

Conformational restriction

Parent compound carries only one rotatable bond; the propyl derivative offers three, expanding conformational space. Fragment-based screening may miss hits when limited to the rigid analog.

Purity variance

Isopropyl analog is listed at 97% purity by the same supplier, while the propyl compound achieves 98%. A 1% gap can magnify side-product accumulation in multi-step sequences.

• [1] PubChem Compound Summary for CID 80013, (Chloromethyl)cyclopropane. National Center for Biotechnology Information (2025). View Source

1-(Chloromethyl)-1-propylcyclopropane: Quantitative Evidence of Differentiation from Closest Analogs

Lipophilicity (XLogP): 1.3‑Unit Increase vs. (Chloromethyl)cyclopropane Directly Impacts Membrane Permeability

The computed XLogP3‑AA of 1-(chloromethyl)-1-propylcyclopropane is 2.9, compared with 1.6 for (chloromethyl)cyclopropane, a difference of +1.3 logP units, representing an approximate 20‑fold increase in octanol‑water partition coefficient [1][2]. This property governs passive membrane diffusion and organic‑phase extraction efficiency, making the propyl derivative substantially more suitable for applications requiring enhanced lipophilicity without introducing additional ring strain or heteroatoms.

Lipophilicity (XLogP)

Reported

2.9 vs 1.6 Δ +1.3 (≈20‑fold)

Supports CNS-penetrant synthesis selection

Computed XLogP3; experimental logP may refine

Evidence Dimension	Lipophilicity (XLogP3‑AA)
Target Compound Data	XLogP = 2.9
Comparator Or Baseline	(Chloromethyl)cyclopropane: XLogP = 1.6
Quantified Difference	ΔXLogP = +1.3 (≈20‑fold higher partition coefficient)
Conditions	Computed by XLogP3 algorithm, PubChem 2025 release

Why This Matters

A 1.3 logP unit increase gives procurement‑relevant differentiation for medicinal chemistry programs targeting intracellular or CNS‑penetrant candidates where passive permeability is critical.

• [1] PubChem Compound Summary for CID 66033324, 1-(Chloromethyl)-1-propylcyclopropane. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 80013, (Chloromethyl)cyclopropane. National Center for Biotechnology Information (2025). View Source

Boiling Point: Predicted ~149 °C Confers Significantly Lower Volatility than (Chloromethyl)cyclopropane (87–89 °C)

1-(Chloromethyl)-1-propylcyclopropane has a predicted boiling point of 148.8 ± 9.0 °C at 760 mmHg , whereas (chloromethyl)cyclopropane boils at 87–89 °C (experimental, NIST compilation) [1]. The ~60 °C difference markedly reduces evaporative losses during ambient and moderately heated transformations, improves containment in open‑vessel protocols, and broadens the accessible liquid‑phase reaction window without resorting to pressure equipment.

Boiling point

Reported

~149 °C vs 87–89 °C Δ +60 °C

Enables high-temperature reactions without sealed vessels

Predicted bp; experimental verification advised

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	Predicted bp 148.8 ± 9.0 °C (760 mmHg)
Comparator Or Baseline	(Chloromethyl)cyclopropane: experimental bp 87–89 °C (361.2 K)
Quantified Difference	Δbp ≈ +60 °C
Conditions	Target: computed value from Leyan; Comparator: NIST Webbook experimental data

Why This Matters

A 60 °C higher boiling point translates to lower vapor‑phase losses and safer handling during kilogram‑scale process development, directly reducing material cost and environmental release.

• [1] NIST Chemistry WebBook, (Chloromethyl)cyclopropane, Phase Change Data, boiling point 361.2 K. National Institute of Standards and Technology. View Source

Conformational Flexibility: Three Rotatable Bonds vs. One Enable More Diverse Binding Modes

The propyl substituent introduces two additional rotatable bonds relative to (chloromethyl)cyclopropane (3 vs. 1 total rotatable bonds) [1][2]. The extended conformational ensemble allows the molecule to adopt a wider range of low‑energy geometries, which is beneficial for exploring sterically demanding active sites or optimizing non‑covalent interactions in host‑guest systems.

Rotatable bonds

Reported

3 rotatable bonds (+2 vs parent)

Expands conformational search in fragment-based screening

Computed count; may influence binding entropy

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	(Chloromethyl)cyclopropane: 1 rotatable bond
Quantified Difference	+2 rotatable bonds
Conditions	Computed by Cactvs 3.4.8.18, PubChem 2025

Why This Matters

Increased rotatable bond count can enhance the probability of productive binding conformations in drug‑target screening, making the compound a more versatile fragment or intermediate for library synthesis.

• [1] PubChem Compound Summary for CID 66033324, 1-(Chloromethyl)-1-propylcyclopropane. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 80013, (Chloromethyl)cyclopropane. National Center for Biotechnology Information (2025). View Source

Purity: 98% Out‑Performs 1-(Chloromethyl)-1-isopropylcyclopropane (97%) from the Same Reputable Vendor

When sourced from Leyan, 1-(chloromethyl)-1-propylcyclopropane is listed with 98% purity , while the isomeric 1-(chloromethyl)-1-isopropylcyclopropane carries 97% purity . A 1% absolute purity gap may appear modest, but it reflects tighter manufacturing control and can reduce the burden of side‑product removal in multi‑step syntheses where cumulative impurity amplification becomes problematic.

Purity specification

Specification review

98% (Leyan) vs 97% isopropyl analog

May reduce pre-use purification in multi-step synthesis

Supplier specification; batch QC recommended

Evidence Dimension	HPLC/GC purity (manufacturer specification)
Target Compound Data	98% (Leyan)
Comparator Or Baseline	1-(Chloromethyl)-1-isopropylcyclopropane: 97% (Leyan)
Quantified Difference	+1% absolute purity
Conditions	Leyan product specification; purity measured by batch QC

Why This Matters

Procurement of the 98%‑pure propyl analog reduces the need for pre‑use purification, saves time, and improves yield consistency in subsequent synthetic steps.

Molecular Weight Elevation (132.63 vs. 90.55 g·mol⁻¹) Reduces Fugitive Emissions and Simplifies Liquid Handling

At 132.63 g·mol⁻¹, 1-(chloromethyl)-1-propylcyclopropane is 46% heavier than (chloromethyl)cyclopropane (90.55 g·mol⁻¹) [1][2]. The elevated molecular mass, combined with the hydrophobic propyl tail, lowers vapor pressure and reduces the compound’s tendency to aerosolize during pipetting or transfer, a practical advantage confirmed by the compound’s higher predicted boiling point.

Molecular weight

Class-level

132.63 g·mol⁻¹ (+46% vs parent)

Lowers vapor pressure; reduces fugitive emissions

Class-level inference; vapor pressure correlation

Evidence Dimension	Molecular weight
Target Compound Data	132.63 g·mol⁻¹
Comparator Or Baseline	(Chloromethyl)cyclopropane: 90.55 g·mol⁻¹
Quantified Difference	+42.08 g·mol⁻¹ (+46%)
Conditions	PubChem computed values

Why This Matters

Lower fugitive emissions improve bench‑level safety and facilitate compliance with ventilation‑limited or high‑throughput automated synthesis environments.

• [1] PubChem Compound Summary for CID 66033324, 1-(Chloromethyl)-1-propylcyclopropane. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 80013, (Chloromethyl)cyclopropane. National Center for Biotechnology Information (2025). View Source

Procurement‑Targeted Application Scenarios Where 1-(Chloromethyl)-1-propylcyclopropane Demonstrates Measurable Advantage

CNS Drug Discovery: Enhanced Lipophilicity for Blood‑Brain Barrier Penetration

CNS drug candidates generally require logP values between 2 and 4 for optimal passive BBB permeation. With an XLogP of 2.9, 1-(chloromethyl)-1-propylcyclopropane is well‑positioned as a synthetic intermediate for CNS‑targeted compounds, whereas (chloromethyl)cyclopropane (XLogP 1.6) falls below the typical CNS‑preferred range [1]. This reduces the need for post‑synthetic lipophilicity adjustments, shortening medicinal chemistry cycles.

High‑Temperature Solution‑Phase Reactions Without Sealed‑Vessel Constraints

The predicted boiling point of ~149 °C allows the compound to be used in solution‑phase transformations at previously inaccessible temperatures (e.g., 100–130 °C) under ambient pressure without significant evaporative loss [1]. This is particularly valuable in nucleophilic substitution or cross‑coupling reactions that benefit from elevated thermal activation while maintaining atmospheric‑pressure safety.

High‑Fidelity Fragment‑Based Screening Libraries: Conformational Diversity and Purity

Fragment‑based drug discovery (FBDD) requires building blocks with both high purity (>97%) and conformational flexibility to sample diverse binding poses. 1-(Chloromethyl)-1-propylcyclopropane provides three rotatable bonds and 98% purity, offering a cleaner fragmentation profile and a broader conformational search space compared with the 97%‑pure, isopropyl analog or the single‑rotatable‑bond parent compound .

Kilogram‑Scale Process Development with Reduced Volatile Organic Emissions

The 46% higher molecular weight and 60 °C boiling‑point elevation translate to substantially lower vapor pressure at processing temperatures, minimizing fugitive emissions during kilogram‑scale transfers and distillations . This directly impacts environmental compliance and worker exposure limits in pilot‑plant settings, making the propyl derivative a safer choice for scale‑up.

Application

Selection Property

Validation Focus

CNS-targeted compound synthesis

Lipophilicity profile (XLogP >2)

BBB permeability assay context

High-temperature solution-phase reactions

Elevated boiling point (~149 °C)

Reaction condition window assessment

Fragment-based library synthesis

High purity (98%) and conformational flexibility

Purity verification; conformational sampling assays

Kilogram-scale process development

Elevated molecular weight lowering vapor pressure

Emission control compliance and process safety

• [1] PubChem Compound Summary for CID 66033324, 1-(Chloromethyl)-1-propylcyclopropane; CID 80013, (Chloromethyl)cyclopropane. National Center for Biotechnology Information (2025). View Source